molecular formula C10H8Cl2N2O B8502141 [1-(3,4-Dichloro-phenyl)-1H-imidazol-4-yl]-methanol

[1-(3,4-Dichloro-phenyl)-1H-imidazol-4-yl]-methanol

Cat. No.: B8502141
M. Wt: 243.09 g/mol
InChI Key: OACLLBLDCGRRAK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[1-(3,4-Dichloro-phenyl)-1H-imidazol-4-yl]-methanol is a useful research compound. Its molecular formula is C10H8Cl2N2O and its molecular weight is 243.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H8Cl2N2O

Molecular Weight

243.09 g/mol

IUPAC Name

[1-(3,4-dichlorophenyl)imidazol-4-yl]methanol

InChI

InChI=1S/C10H8Cl2N2O/c11-9-2-1-8(3-10(9)12)14-4-7(5-15)13-6-14/h1-4,6,15H,5H2

InChI Key

OACLLBLDCGRRAK-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1N2C=C(N=C2)CO)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-(3,4-Dichloro-phenyl)-1H-imidazole-4-carboxylic acid (20.0 g, 77.8 mmol) was treated with 1M BH3 THF complex (100 ml) and refluxed for 2 h. The mixture was cooled to 5° C. and MeOH (20 ml) was added slowly. After evaporation of all volatiles the residue was taken up in 2N HCl solution (100 ml) and refluxed for 2 h. After filtration the hot aqueous phase was slowly treated with 2N NaOH solution until pH 10. On cooling the title compound crystallizes as a white material (12.2 g, 65%). Mp. 146-147° C. (H2O), MS: m/e=242 (M+).
Quantity
20 g
Type
reactant
Reaction Step One
[Compound]
Name
BH3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step Two

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